2-[(2-Amino-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethan-1-ol
Description
2-[(2-Amino-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)sulfanyl]ethan-1-ol is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core, a bicyclic structure that combines pyrrole and pyrimidine rings. Key structural elements include:
- Amino group at position 2.
- Methyl group at position 7, contributing to steric and electronic modulation.
- Sulfanyl (thioether) linker at position 4, connecting the core to an ethanol moiety.
This structure is designed to balance solubility (via the polar ethanol group) and target binding (via the planar aromatic core and substituents).
Properties
CAS No. |
90065-74-0 |
|---|---|
Molecular Formula |
C9H12N4OS |
Molecular Weight |
224.29 g/mol |
IUPAC Name |
2-(2-amino-7-methylpyrrolo[2,3-d]pyrimidin-4-yl)sulfanylethanol |
InChI |
InChI=1S/C9H12N4OS/c1-13-3-2-6-7(13)11-9(10)12-8(6)15-5-4-14/h2-3,14H,4-5H2,1H3,(H2,10,11,12) |
InChI Key |
KYPSSTBWNVLLQW-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=CC2=C1N=C(N=C2SCCO)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Substitution Patterns
The pyrrolo[2,3-d]pyrimidine scaffold is widely exploited in medicinal chemistry. Key analogs and their substitutions are summarized below:
Key Observations :
- Position 4 Modifications: The target compound’s sulfanyl-ethanol group contrasts with acetyl-linked indole (e.g., ) or amino-ethanol (e.g., ) substituents.
Physicochemical and Pharmacokinetic Properties
- Solubility: The ethanol group in the target compound likely enhances aqueous solubility compared to lipophilic substituents like 4-(trifluoromethyl)phenyl (logP ~3.5, estimated) .
- Metabolic Stability: Sulfanyl linkers resist oxidative metabolism better than acetyl or amino groups, as seen in analogs with trifluoromethyl substituents (58% yield in synthesis; ). However, the 7-methyl group may still undergo CYP450-mediated oxidation .
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